Cas no 2649057-70-3 (5-Bromo-2-(1-isocyanatocyclopropyl)pyridine)

• Product Name: 5-Bromo-2-(1-isocyanatocyclopropyl)pyridine
• CAS No: 2649057-70-3
• MF: C₉H₇BrN₂O
• MW: 239.068681001663
• CID: 5846996
• PubChem ID: 165683114
• Update Time: 2025-06-08

5-Bromo-2-(1-isocyanatocyclopropyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2649057-70-3
• EN300-1907790
• 5-bromo-2-(1-isocyanatocyclopropyl)pyridine
• 5-Bromo-2-(1-isocyanatocyclopropyl)pyridine

• Inchi： 1S/C9H7BrN2O/c10-7-1-2-8(11-5-7)9(3-4-9)12-6-13/h1-2,5H,3-4H2
• InChI Key： CPISPMUPAPLJIZ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C1(CC1)N=C=O

Computed Properties

• Exact Mass: 237.97418g/mol
• Monoisotopic Mass: 237.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.3Ų

Additional information on 5-Bromo-2-(1-isocyanatocyclopropyl)pyridine

Introduction to 5-Bromo-2-(1-isocyanatocyclopropyl)pyridine (CAS No. 2649057-70-3)

5-Bromo-2-(1-isocyanatocyclopropyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 2649057-70-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of heterocyclic derivatives featuring a brominated pyridine core appended with an isocyanate functional group linked to a cyclopropyl moiety. The unique structural attributes of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The presence of both bromine and isocyanate substituents in 5-Bromo-2-(1-isocyanatocyclopropyl)pyridine provides versatile reactivity, enabling its incorporation into complex molecular architectures through nucleophilic substitution and condensation reactions. Such structural features are highly coveted in medicinal chemistry, as they facilitate the construction of pharmacophores with tailored biological activities. Recent advancements in drug discovery have highlighted the importance of such multifunctional intermediates, which can streamline synthetic pathways and enhance the efficiency of lead optimization processes.

In the context of contemporary pharmaceutical research, 5-Bromo-2-(1-isocyanatocyclopropyl)pyridine has been explored as a precursor in the synthesis of small-molecule inhibitors targeting various disease-related pathways. For instance, studies have demonstrated its utility in generating derivatives with potential antiviral and anticancer properties. The cyclopropyl group, a strained three-membered ring, is known to enhance metabolic stability and binding affinity, making it an attractive scaffold for drug design. Furthermore, the bromine atom serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl motifs prevalent in many successful drugs.

Recent publications have delved into the mechanistic aspects of reactions involving 5-Bromo-2-(1-isocyanatocyclopropyl)pyridine, emphasizing its role as a key building block in constructing complex heterocycles. The isocyanate functionality, while reactive and versatile, requires careful handling due to its propensity to undergo polymerization or decomposition under certain conditions. However, when properly controlled, it serves as an excellent tool for introducing amide or urea linkages into molecular frameworks, which are critical for modulating protein-protein interactions and enzyme inhibition.

The compound's relevance extends beyond academic research; it has been incorporated into several high-throughput screening campaigns aimed at identifying novel drug candidates. Its structural motif is reminiscent of known bioactive compounds, suggesting that derivatives of 5-Bromo-2-(1-isocyanatocyclopropyl)pyridine may exhibit similar pharmacological effects. For instance, analogs featuring modified pyridine rings or cyclopropyl substituents have shown promise in preclinical studies targeting inflammatory and neurodegenerative diseases.

The synthesis of 5-Bromo-2-(1-isocyanatocyclopropyl)pyridine itself presents an intriguing challenge due to the need for precise control over reaction conditions to prevent unwanted side products. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling and organometallic chemistry, have been employed to achieve high yields and purity. These techniques not only enhance the scalability of production but also allow for the introduction of additional functional groups with minimal interference.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in evaluating the binding affinity of 5-Bromo-2-(1-isocyanatocyclopropyl)pyridine derivatives to biological targets. Such simulations have provided insights into optimal molecular orientations and interactions, guiding experimental design and accelerating the discovery process. The integration of machine learning algorithms has further refined these predictions by leveraging large datasets of known drug-like molecules.

The safety profile of 5-Bromo-2-(1-isocyanatocyclopropyl)pyridine is another critical consideration in its application within pharmaceutical research. While not classified as hazardous under standard conditions, proper handling protocols must be followed to mitigate potential risks associated with its reactive functional groups. Storage at controlled temperatures and inert atmospheres ensures stability during long-term storage or transport.

Future directions in research involving 5-Bromo-2-(1-isocyanatocyclopropyl)pyridine may explore its potential in developing next-generation therapeutics targeting emerging health challenges. The adaptability of this compound as a scaffold for diverse molecular modifications makes it a cornerstone in medicinal chemistry innovation. As new synthetic techniques and computational tools emerge, the utility of such intermediates will likely expand further, driving advancements across multiple therapeutic areas.